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Compound of Interest

Compound Name: 2-Phenylacetaldehyde-d5
Cat. No.: B15136900

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of 2-Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde.
This isotopically labeled compound is a valuable tool in metabolic research, pharmacokinetic
studies, and reaction mechanism analysis.

Core Chemical Properties

2-Phenylacetaldehyde-d5 is a stable, solid compound at room temperature. Its key physical
and chemical properties are summarized in the tables below. For properties where specific data
for the deuterated form is not readily available, data for the non-deuterated analog (2-
Phenylacetaldehyde) is provided as a close approximation.

Identifier and Structural Data
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Property Value Reference
2-(2,3,4,5,6-
IUPAC Name pentadeuteriophenyl)acetaldeh
yde
Synonyms 2-(Phenyl-d5)acetaldehyde [1]
CAS Number 879549-73-2
Molecular Formula CsHs3DsO [1]
Molecular Weight 125.18 g/mol [1]
Canonical SMILES Cl=CcC=C(C=C1)CcCc=0

[2H]C1=C(C(=C(C(=C1[2H])
[2H])CC=0)[2H])[2H]

Isomeric SMILES

InChl=1S/C8H80/c9-7-6-8-4-
InChl 2-1-3-5-8/h1-
5,7H,6H2/i1D,2D,3D,4D,5D

DTUQWGWMVIHBKE-

InChl Ke
Y RALIUCGRSA-N

Physical and Chemical Properties

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.pharmaffiliates.com/en/-d5-phenylacetaldehyde-pasti071182.html
https://www.pharmaffiliates.com/en/-d5-phenylacetaldehyde-pasti071182.html
https://www.pharmaffiliates.com/en/-d5-phenylacetaldehyde-pasti071182.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Value (2- Value (2-
Property Phenylacetaldehyd Phenylacetaldehyd Reference
e-db) e, approximation)

Solid at room

Physical State Colorless liquid [2]
temperature

Boiling Point Data not available 195 °C [2]

Density Data not available ~1.027 g/mL at 25 °C [3]

Refractive Index Data not available n20/D ~1.535 [3]

Recommended at
-20°C (3-year stabilit

Storage 3y Y) 2-8°C [3]
or 4°C (2-year

stability)

Chemical Structure and Spectroscopic Analysis

The structure of 2-Phenylacetaldehyde-d5 consists of an acetaldehyde moiety attached to a
phenyl group in which all five hydrogen atoms on the aromatic ring have been replaced by
deuterium atoms. This isotopic labeling is the key feature that enables its use as a tracer in
mass spectrometry-based studies.

Expected Spectroscopic Data

While specific spectra for 2-Phenylacetaldehyde-d5 are not widely published, the expected
data can be inferred from the structure and comparison with the non-deuterated analog.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aldehyde proton (CHO) and the methylene protons (-CHz-). The characteristic signals for the
aromatic protons, typically observed between 7.2 and 7.4 ppm for the non-deuterated
compound, will be absent.

e 13C NMR: The carbon-13 NMR spectrum will be similar to that of the non-deuterated
compound, showing peaks for the carbonyl carbon, the methylene carbon, and the aromatic
carbons. The signals for the deuterated carbons may show splitting due to carbon-deuterium
coupling.
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Mass Spectrometry: The key feature in the mass spectrum will be the molecular ion peak,
which will be shifted by +5 mass units compared to the non-deuterated compound due to the
presence of five deuterium atoms. This distinct mass difference allows for its use as an
internal standard and tracer in quantitative analysis by GC-MS or LC-MS.[4]

Experimental Protocols
Synthesis of 2-Phenylacetaldehyde-d5

The most common method for the synthesis of 2-Phenylacetaldehyde-d5 is through the

deuteration of 2-Phenylacetaldehyde.

General Protocol: Catalytic Hydrogen-Deuterium Exchange

Reactants: 2-Phenylacetaldehyde, Deuterium gas (Dz), and a catalyst such as Palladium on
carbon (Pd/C).

Procedure: 2-Phenylacetaldehyde is dissolved in a suitable solvent. The Pd/C catalyst is
added to the solution. The reaction vessel is then placed under an atmosphere of deuterium
gas.

Reaction Conditions: The mixture is stirred at a specific temperature and pressure for a
sufficient time to allow for the exchange of the aromatic protons with deuterium.

Work-up and Purification: After the reaction is complete, the catalyst is filtered off. The
solvent is removed under reduced pressure, and the resulting 2-Phenylacetaldehyde-d5 is
purified, typically by chromatography, to yield the final product.

Chemical Reactions

2-Phenylacetaldehyde-d5 is expected to undergo chemical reactions similar to its non-

deuterated counterpart, including:

Oxidation: It can be oxidized to 2-Phenylacetic acid-d5 using oxidizing agents like potassium
permanganate (KMnQa) or chromium trioxide (CrOs).

Reduction: It can be reduced to 2-Phenylethanol-d5 using reducing agents such as sodium
borohydride (NaBHa4) or lithium aluminum hydride (LiAIHa4).
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Applications in Research and Drug Development

The primary application of 2-Phenylacetaldehyde-d5 stems from the kinetic isotope effect,
where the presence of heavier deuterium atoms can slow down metabolic processes. This
makes it an invaluable tool for:

o Metabolic Studies: As a tracer to investigate metabolic pathways, such as the degradation of
phenylalanine.[5]

e Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and
excretion (ADME) of drugs containing a phenylacetaldehyde moiety.

¢ Reaction Mechanism Studies: As a tracer in chemical reactions to elucidate reaction
pathways.

Visualizations
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Synthesis and Characterization Workflow for 2-Phenylacetaldehyde-d5
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Caption: Workflow for the synthesis and characterization of 2-Phenylacetaldehyde-d5.
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Metabolic Pathway of L-Phenylalanine to Phenylacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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